Cas no 1270347-63-1 (2-amino-2-(quinolin-6-yl)ethan-1-ol)

• Product Name: 2-amino-2-(quinolin-6-yl)ethan-1-ol
• CAS No: 1270347-63-1
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 5583396
• PubChem ID: 63968534
• Update Time: 2025-05-20

2-amino-2-(quinolin-6-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-2-(6-QUINOLYL)ETHAN-1-OL
• 6-Quinolineethanol, β-amino-
• 1270347-63-1
• EN300-1841593
• 2-amino-2-(quinolin-6-yl)ethan-1-ol
• AKOS013284367

• Inchi： 1S/C11H12N2O/c12-10(7-14)8-3-4-11-9(6-8)2-1-5-13-11/h1-6,10,14H,7,12H2
• InChI Key： KSUDWYDDYBJRHF-UHFFFAOYSA-N
• SMILES： OCC(C1C=CC2C(=CC=CN=2)C=1)N

Computed Properties

• Exact Mass: 188.094963011g/mol
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• Density: 1.242±0.06 g/cm3(Predicted)
• Boiling Point: 408.1±30.0 °C(Predicted)
• pka: 12.37±0.10(Predicted)

Additional information on 2-amino-2-(quinolin-6-yl)ethan-1-ol

Compound CAS No. 1270347-63-1: 2-Amino-2-(Quinolin-6-Yl)Ethan-1-Ol

Compound CAS No. 1270347-63-1, also known as 2-Amino-2-(Quinolin-6-Yl)Ethan-1-Ol, is a structurally unique organic compound with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its distinctive molecular architecture, which combines an amino group with a quinoline moiety, making it a promising candidate for drug development and material science applications.

The molecular structure of 2-Amino-2-(Quinolin-6-Yl)Ethan-1-Ol is characterized by a quinoline ring system attached to an ethanamine group at the 6-position of the quinoline ring. This arrangement imparts the compound with unique electronic properties and reactivity, which are essential for its functional applications. Recent studies have highlighted its potential as a building block in the synthesis of advanced materials and bioactive molecules.

One of the most notable aspects of this compound is its role in drug discovery. Researchers have explored its ability to act as a precursor in the synthesis of bioactive agents with anticancer properties. The amino group in the molecule can undergo various chemical transformations, enabling the creation of derivatives with enhanced pharmacokinetic profiles and bioavailability.

In addition to its pharmacological applications, Compound CAS No. 1270347-63-1 has shown promise in the field of catalysis. Its ability to coordinate with metal ions makes it a potential candidate for designing heterogeneous catalysts for organic transformations. Recent advancements in catalytic chemistry have demonstrated its efficiency in promoting selective reactions under mild conditions.

The synthesis of 2-Amino-2-(Quinolin-6-Yl)Ethan-1-Ol involves a multi-step process that typically starts with the preparation of quinoline derivatives followed by nucleophilic substitution or coupling reactions to introduce the amino group. Optimization of reaction conditions has been a focal point for researchers aiming to achieve high yields and purity levels.

From an environmental standpoint, understanding the ecological impact of this compound is crucial. Studies have been conducted to assess its biodegradability and toxicity profiles, ensuring that its use aligns with sustainable practices and regulatory standards.

In conclusion, Compound CAS No. 1270347-63-1 (2-Amino-2-(Quinolin-6-Yl)Ethan-1-Ol) represents a versatile platform for exploring innovative solutions across multiple disciplines. Its structural features, coupled with recent research advancements, underscore its potential as a key player in future scientific breakthroughs.